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Compound of Interest

Compound Name: 2,5-Dimethylphenylboronic acid

Cat. No.: B123717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dimethylphenylboronic acid (CAS No. 85199-06-0) is a versatile organoboron compound

frequently utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions

to form carbon-carbon bonds. Its application in the synthesis of complex molecules makes it a

valuable reagent in pharmaceutical and agrochemical research and development.[1] Given its

prevalence in the laboratory setting, a thorough understanding of its safety profile and

associated hazards is paramount for ensuring safe handling and minimizing risk to personnel.

This technical guide provides an in-depth overview of the safety and hazards of 2,5-
Dimethylphenylboronic acid, in accordance with the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dimethylphenylboronic acid is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions.

Table 1: Physicochemical Properties of 2,5-Dimethylphenylboronic Acid
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Property Value Source

Molecular Formula C₈H₁₁BO₂ [1][2]

Molecular Weight 149.98 g/mol [1][2]

CAS Number 85199-06-0 [2]

Appearance
White to slightly yellow

crystalline powder
[1]

Melting Point 186-192 °C [1][3][4]

Boiling Point (Predicted) 305.1 ± 52.0 °C [4]

Density (Predicted) 1.07 ± 0.1 g/cm³ [4]

Solubility
Soluble in Methanol and

DMSO (Slightly)
[4][5]

GHS Hazard Classification and Labeling
2,5-Dimethylphenylboronic acid is classified as a hazardous substance under the GHS. The

primary hazards are related to its irritant properties. A detailed breakdown of its GHS

classification is provided in Table 2.

Table 2: GHS Hazard Classification for 2,5-Dimethylphenylboronic Acid
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2
Exclamation

Mark
Warning

H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A
Exclamation

Mark
Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

Exclamation

Mark
Warning

H335: May

cause respiratory

irritation

Acute Toxicity

(Oral)
Category 4

Exclamation

Mark
Warning

H302: Harmful if

swallowed

Note: The classification for Acute Toxicity (Oral) (H302) is reported by a smaller percentage of

notifiers compared to the irritation hazards.[2]

The GHS hazard communication elements for 2,5-Dimethylphenylboronic acid are visually

summarized in the following diagram:
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2,5-Dimethylphenylboronic Acid

GHS Label Elements

Hazard Statements

2,5-Dimethylphenylboronic Acid CAS: 85199-06-0

GHS07
Exclamation Mark

Signal Word: Warning

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H302: Harmful if swallowed
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GHS Hazard Summary for 2,5-Dimethylphenylboronic Acid

Precautionary Measures and Safe Handling
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Adherence to the following precautionary statements is crucial for the safe handling of 2,5-
Dimethylphenylboronic acid.

Table 3: GHS Precautionary Statements for 2,5-Dimethylphenylboronic Acid
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P330 Rinse mouth.
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P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols for Hazard Determination
The GHS classifications for 2,5-Dimethylphenylboronic acid are determined through

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). While specific test data for this compound

is not publicly available, the methodologies for assessing its key hazards are outlined below.

Skin Irritation
The potential for skin irritation is typically assessed using the OECD Test Guideline 439 (In

Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[6] This in vitro method has

largely replaced the traditional in vivo rabbit skin test (OECD TG 404) for animal welfare

reasons.

Methodology of OECD TG 439:

Test System: A reconstructed human epidermis (RhE) model, which mimics the biochemical

and physiological properties of the upper layers of human skin, is used.[7]
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Procedure: The test chemical is applied topically to the RhE tissue. Following a defined

exposure period, the chemical is removed by washing.

Viability Assessment: Cell viability is measured by the enzymatic conversion of a vital dye

(e.g., MTT) into a colored formazan salt, which is then quantified spectrophotometrically.[7]

Classification: A reduction in cell viability below a defined threshold (≤ 50%) compared to a

negative control indicates that the substance is an irritant (GHS Category 2).[8]

Eye Irritation
Serious eye irritation potential is evaluated based on OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion).[9][10] A tiered testing strategy is employed to minimize animal testing.

Methodology of OECD TG 405:

Initial Assessment: A weight-of-the-evidence analysis of existing data is performed first.[9]

[10] In vitro or ex vivo tests are considered to predict corrosive or severe irritant properties.

In Vivo Test (if necessary): The test is typically conducted on a single albino rabbit initially.

[11] A single dose of the substance is applied to the conjunctival sac of one eye.

Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at specific

intervals (e.g., 1, 24, 48, and 72 hours) and scored.[11]

Classification: A substance is classified as a serious eye irritant (GHS Category 2A) if it

produces reversible eye irritation within a 21-day observation period.[12]

Acute Oral Toxicity
The classification "Harmful if swallowed" is determined through acute oral toxicity testing,

following guidelines such as OECD Test Guideline 420 (Fixed Dose Procedure), 423 (Acute

Toxic Class Method), or 425 (Up-and-Down Procedure).[13]

Methodology of OECD TG 423 (Acute Toxic Class Method):

Principle: This is a stepwise procedure using a minimum number of animals.[14]
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Procedure: The substance is administered orally to a group of animals (typically three female

rats) at one of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[14]

Observation: The animals are observed for mortality and clinical signs of toxicity. The

outcome of the first step determines the next dose level.

Classification: The substance is classified into a GHS category based on the dose at which

mortality or evident toxicity is observed.

The relationship between these experimental assessments and the final GHS classification is

illustrated in the workflow below.

Toxicological Assessment

GHS Classification

OECD TG 439
In Vitro Skin Irritation

H315: Causes skin irritation

OECD TG 405
Acute Eye Irritation

H319: Causes serious eye irritation

OECD TG 423
Acute Oral Toxicity

H302: Harmful if swallowed H335: May cause respiratory irritation

Clinical Observation
(e.g., during TG423)

Click to download full resolution via product page

Workflow from Experimental Testing to GHS Classification

First Aid Measures
In case of exposure to 2,5-Dimethylphenylboronic acid, the following first aid measures

should be taken immediately:

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. If

eye irritation persists, get medical advice/attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs or persists, get medical advice/attention. Take off contaminated clothing
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and wash it before reuse.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Ingestion: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

Conclusion
2,5-Dimethylphenylboronic acid is a valuable chemical reagent with defined hazards. It is

classified under GHS as a skin and serious eye irritant, may cause respiratory irritation, and

may be harmful if swallowed. Researchers, scientists, and drug development professionals

must handle this compound with appropriate engineering controls, personal protective

equipment, and adherence to safe laboratory practices as outlined in this guide and the

relevant Safety Data Sheets. A comprehensive understanding of its hazard profile, informed by

standardized testing methodologies, is essential for mitigating risks and ensuring a safe

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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